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Compound of Interest

Compound Name: Boc-D-phenylalanine methyl ester

Cat. No.: B1269909

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-Boc-D-
phenylalanine methyl ester in various organic solvents. Due to the limited publicly available
guantitative solubility data for the D-enantiomer, this guide also includes data for the
corresponding L-enantiomer, N-Boc-L-phenylalanine methyl ester, as a close surrogate for
estimating solubility in achiral solvents. Furthermore, a detailed experimental protocol for
determining solubility is provided to enable researchers to generate precise data for their
specific applications.

Physicochemical Properties

Property Value Reference
Molecular Formula C15H21NO4 [1]
Molecular Weight 279.33 g/mol [1]

White to off-white crystalline
Appearance [2]

powder
CAS Number 77119-84-7 [1]

Solubility Data
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The solubility of a compound is a critical parameter in various scientific disciplines, including
drug discovery, process chemistry, and materials science. Below is a summary of the available
solubility data for N-Boc-phenylalanine methyl ester enantiomers. It is generally expected that
enantiomers will exhibit identical solubility in achiral solvents.

. . Temperature
Solvent Enantiomer Solubility C) Reference
Water D-enantiomer Slightly soluble Not specified [3]
Dimethyl
) ) 200 mg/mL »
sulfoxide L-enantiomer Not specified [41[5]
(716.00 mM)

(DMSO0)
Dichloromethane ) N

L-enantiomer Soluble Not specified [2]
(DCM)
Tetrahydrofuran ) N

L-enantiomer Soluble Not specified [2]
(THF)
Dimethylformami ) N

L-enantiomer Soluble Not specified [2]

de (DMF)

Experimental Protocol for Solubility Determination

The following is a generalized protocol for determining the solubility of N-Boc-D-phenylalanine
methyl ester in an organic solvent of interest. This method is based on the principle of creating
a saturated solution and then quantifying the concentration of the dissolved solute.

Materials:

N-Boc-D-phenylalanine methyl ester

Selected organic solvent(s)

Analytical balance

Vials with screw caps
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Constant temperature shaker or incubator

Syringe filters (e.g., 0.22 um PTFE)

High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer

Volumetric flasks and pipettes

Procedure:

e Preparation of a Saturated Solution:

[¢]

Add an excess amount of N-Boc-D-phenylalanine methyl ester to a vial containing a
known volume of the selected organic solvent. The excess solid should be clearly visible.

[¢]

Seal the vial tightly to prevent solvent evaporation.

[e]

Place the vial in a constant temperature shaker or incubator set to the desired temperature
(e.g., 25 °C).

[¢]

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is
reached.

o Sample Collection and Preparation:

o After the equilibration period, allow the vial to stand undisturbed for a sufficient time to
allow the excess solid to settle.

o Carefully withdraw a known volume of the supernatant using a syringe.

o Filter the supernatant through a syringe filter into a clean vial to remove any undissolved
solid particles.

¢ Quantification:

o Accurately dilute the filtered, saturated solution with the same solvent to a concentration
that falls within the linear range of the analytical method (e.g., HPLC or UV-Vis).
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o Analyze the diluted sample using a pre-validated analytical method to determine the
concentration of N-Boc-D-phenylalanine methyl ester.

o A calibration curve should be prepared using standard solutions of known concentrations
to ensure accurate quantification.

» Calculation of Solubility:

o Calculate the solubility using the following formula: Solubility (mg/mL) = (Concentration of
the diluted sample) x (Dilution factor)

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the experimental determination of
solubility.
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General workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solubility Profile of N-Boc-D-phenylalanine Methyl
Ester: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269909#solubility-of-n-boc-d-phenylalanine-methyl-
ester-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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